Cas no 2171730-98-4 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}morpholine-3-carboxylic acid)

• Product Name: 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}morpholine-3-carboxylic acid
• CAS No: 2171730-98-4
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6330154
• PubChem ID: 165547712
• Update Time: 2025-06-10

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}morpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}morpholine-3-carboxylic acid
• 2171730-98-4
• EN300-1517336
• 4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanoyl}morpholine-3-carboxylic acid

• Inchi： 1S/C25H28N2O7/c28-23(27-11-14-33-16-22(27)24(29)30)9-12-32-13-10-26-25(31)34-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,21-22H,9-16H2,(H,26,31)(H,29,30)
• InChI Key： CZOMFORPXLHDJY-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCOCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}morpholine-3-carboxylic acid

Recent Advances in the Study of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}morpholine-3-carboxylic acid (CAS: 2171730-98-4)

The compound 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}morpholine-3-carboxylic acid (CAS: 2171730-98-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable for the stepwise assembly of peptides. Recent advancements have demonstrated its efficacy in improving yield and purity during peptide synthesis, thereby reducing the need for extensive purification steps. This has significant implications for the development of peptide-based drugs, where high purity and scalability are paramount.

In addition to its synthetic utility, 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}morpholine-3-carboxylic acid has been investigated for its potential as a modulator of biological pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to interact with specific enzyme targets, particularly those involved in inflammatory responses. The study reported that derivatives of this compound exhibited promising inhibitory activity against key inflammatory enzymes, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another notable application of this compound lies in the field of drug delivery. Researchers have utilized its morpholine and carboxylic acid functionalities to design prodrugs with enhanced solubility and bioavailability. For instance, a recent study demonstrated that conjugating this compound with hydrophobic drug molecules significantly improved their water solubility, thereby enhancing their therapeutic efficacy. This approach has been particularly beneficial for drugs with poor pharmacokinetic profiles.

Despite these promising developments, challenges remain in the large-scale production and application of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}morpholine-3-carboxylic acid. Issues such as cost-effectiveness, stability under various conditions, and scalability need to be addressed to fully realize its potential in industrial and clinical settings. Ongoing research is focused on optimizing synthetic routes and exploring novel derivatives with improved properties.

In conclusion, 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanoyl}morpholine-3-carboxylic acid (CAS: 2171730-98-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme modulation, and drug delivery underscore its importance in the development of next-generation therapeutics. Continued research and innovation in this area are expected to yield further breakthroughs, paving the way for its broader adoption in the pharmaceutical industry.